Cas no 2138351-40-1 ((5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride)

• Product Name: (5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride
• CAS No: 2138351-40-1
• MF: C₄H₅FN₂O₃S
• MW: 180.157502889633
• CID: 6394813
• PubChem ID: 165862552
• Update Time: 2025-05-20

(5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride
• EN300-729432
• 2138351-40-1
• (5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C4H5FN2O3S/c1-3-6-4(7-10-3)2-11(5,8)9/h2H2,1H3
• InChI Key： FWZUFWLFSBGTMT-UHFFFAOYSA-N
• SMILES： S(CC1=NOC(C)=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 180.00049136g/mol
• Monoisotopic Mass: 180.00049136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4Ų

Additional information on (5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride

Recent Advances in the Application of (5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl Fluoride (CAS: 2138351-40-1) in Chemical Biology and Drug Discovery

In recent years, the compound (5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride (CAS: 2138351-40-1) has emerged as a promising chemical probe and tool in chemical biology and drug discovery. This sulfonyl fluoride derivative belongs to a class of reactive electrophiles that selectively modify nucleophilic residues in proteins, making it particularly valuable for target identification and covalent inhibitor development. The unique reactivity profile of this compound, combined with its stability under physiological conditions, has attracted significant attention from researchers in both academia and industry.

A key application of (5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride lies in its use as an activity-based protein profiling (ABPP) probe. Recent studies have demonstrated its ability to selectively label active site nucleophiles in various enzyme families, including serine hydrolases and cysteine proteases. The oxadiazole ring system contributes to both the compound's reactivity and its cell permeability, enabling its use in live-cell experiments. This dual functionality represents a significant advancement over traditional sulfonyl fluoride probes, which often suffer from poor membrane permeability.

Structural optimization studies published in 2023 have revealed that the 5-methyl substitution on the oxadiazole ring enhances both the stability and selectivity of the compound. Quantum mechanical calculations and kinetic studies suggest that this modification fine-tunes the electrophilicity of the sulfonyl fluoride group, reducing non-specific reactivity while maintaining sufficient potency for target engagement. These findings have important implications for the design of next-generation sulfonyl fluoride-based probes and covalent drugs.

In drug discovery applications, (5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride has shown promise as a warhead for covalent inhibitor development. A recent study in Journal of Medicinal Chemistry (2024) reported its successful incorporation into inhibitors targeting SARS-CoV-2 main protease, demonstrating improved selectivity over host proteases compared to traditional Michael acceptors. The reversible nature of sulfonyl fluoride modifications may offer safety advantages over irreversible covalent modifiers, potentially addressing one of the major concerns in covalent drug development.

From a synthetic chemistry perspective, novel routes to (5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride have been developed that improve yield and scalability. A 2023 publication in Organic Process Research & Development described a continuous flow synthesis approach that reduces hazardous intermediate isolation and improves overall process safety. These methodological advances are critical for enabling larger-scale applications of this compound in both research and potential therapeutic contexts.

Looking forward, the unique properties of (5-Methyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride position it as a versatile tool for chemical biology research and covalent drug discovery. Ongoing studies are exploring its application in targeted protein degradation, where its ability to form reversible covalent bonds with target proteins may offer advantages over traditional PROTAC designs. As the field of covalent drug discovery continues to expand, this compound and its derivatives are likely to play an increasingly important role in addressing challenging therapeutic targets.